
What is the structure of Phenyl N-(4,6-
dimethoxypyrimidin-2-yl)carbamate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

4,6-Dimethoxy-2-

(phenoxycarbonyl)aminopyrimidin

e

Cat. No.: B1337488 Get Quote

An In-depth Technical Guide to Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate, a key

intermediate in the agrochemical industry.

Chemical Structure and Identification
Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is a chemical compound with the IUPAC

name phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate.[1][2] Its structure consists of a phenyl

group linked to a carbamate functional group, which in turn is attached to a 4,6-

dimethoxypyrimidine ring.

The core of the molecule is a pyrimidine ring, a six-membered heterocyclic aromatic ring

containing two nitrogen atoms. This ring is substituted at the 2-position with a carbamate group

and at the 4- and 6-positions with methoxy groups (-OCH₃). The carbamate group (-NHCOO-)

links the pyrimidine ring to a phenyl group (-C₆H₅).

Synonyms:

Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate[1]
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Carbamic acid, N-(4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester[2][3]

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine[3]

2-((phenoxycarbonyl)amino)-4,6-dimethoxypyrimidine[2][4]

Physicochemical Properties
A summary of the key physicochemical properties of Phenyl N-(4,6-dimethoxypyrimidin-2-

yl)carbamate is presented in the table below.

Property Value Reference

Molecular Formula C₁₃H₁₃N₃O₄ [1][2][3][4][5]

Molecular Weight 275.26 g/mol [1][2][3][5]

CAS Number 89392-03-0 [1][2][3][4][5]

Appearance Crystalline powder / solid [1][2][3]

Melting Point 118.0 to 122.0 °C [3]

Boiling Point
Approximately 250°C at

101,325 Pa
[3]

Water Solubility 61 mg/L at 20°C [3]

LogP 2.1 at 25°C [3]

Purity 97% [1][6]

Synthesis
The primary method for the synthesis of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate

involves the reaction of 2-Amino-4,6-dimethoxypyrimidine with phenyl chloroformate.[3][7] This

reaction is typically conducted in an inert solvent.[7]

Experimental Protocol:

A general procedure for the synthesis is as follows:
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2-Amino-4,6-dimethoxypyrimidine is dissolved in a suitable inert solvent, such as 1,4-

dioxane.[7]

An acid receptor, for example, N,N-dimethylaniline, is added to the mixture.[7]

Phenyl chloroformate is then added to the reaction mixture, typically in a stoichiometric or

slight excess amount.[7]

The reaction is carried out at a controlled temperature, for instance, between 20°C and 30°C.

[7]

After the reaction is complete, the product, Phenyl N-(4,6-dimethoxypyrimidin-2-

yl)carbamate, can be isolated and purified.

2-Amino-4,6-dimethoxypyrimidine

Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate

+

Phenyl Chloroformate

Click to download full resolution via product page

Synthesis of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate.

Applications
Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is a crucial intermediate in the agricultural

chemical industry.[3] Its primary application is in the synthesis of sulfonylurea herbicides.[3][8]

These herbicides are known for their high efficacy in controlling a wide range of weeds at low

application rates, while exhibiting good crop selectivity.[3] The compound also has applications

in biochemical research, including studies on enzyme inhibition and receptor binding.[8]

Safety Information
Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is associated with certain hazards. According

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is

classified as follows:
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][6]

Signal Word: Warning[1][6]

Pictograms: GHS07 (Exclamation mark)[1][6]

Appropriate personal protective equipment should be used when handling this compound, and

it should be stored in a dry, well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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